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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

Introduction
Disperse Red 153 (C.I. 111905) is a monoazo disperse dye widely used for dyeing

hydrophobic synthetic fibers, particularly polyester (polyethylene terephthalate, PET).[1] Its

popularity stems from its bright red hue and good fastness properties. The dyeing of polyester

with disperse dyes is a complex process governed by the principles of diffusion and solid

solution formation. The dye, which has very low solubility in water, is applied from a fine

aqueous dispersion. The process's efficiency is primarily evaluated by two key parameters:

exhaustion and fixation.

Exhaustion (%E): This refers to the percentage of dye that migrates from the dyebath and is

adsorbed by the textile substrate. It quantifies the uptake of the dye by the fiber during the

dyeing process.

Fixation (%F): This represents the percentage of the initially applied dye that is irreversibly

"fixed" within the fiber matrix after all post-dyeing washing and clearing treatments. High

fixation is crucial for achieving good wash fastness.

This document provides detailed protocols for the application of Disperse Red 153 on

polyester fabric using the high-temperature exhaust dyeing method. It includes quantitative

data on the influence of key process parameters, methodologies for measuring exhaustion and

fixation, and graphical representations of the underlying processes.
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Mechanism of Disperse Dyeing on Polyester
The dyeing of polyester with disperse dyes is understood as a process of transferring the dye

from a liquid solvent (water) to a solid organic solvent (the fiber).[2] The mechanism involves

several key stages:

Dispersion: The sparingly soluble dye is dispersed in the aqueous bath with the aid of

dispersing agents.

Dissolution: A small fraction of the dispersed dye dissolves, creating a saturated molecular

solution.

Adsorption: The dissolved dye molecules are adsorbed onto the surface of the polyester

fiber.

Diffusion: Aided by high temperature (typically >100°C), which causes the fiber's amorphous

regions to swell and increases the kinetic energy of the dye molecules, the adsorbed dye

diffuses from the surface into the fiber's polymer matrix.[2][3] The dye is then held within the

fiber by van der Waals forces and hydrogen bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. textilestudycenter.com [textilestudycenter.com]

3. textilelearner.net [textilelearner.net]

To cite this document: BenchChem. [Application Notes: Exhaustion and Fixation of Disperse
Red 153 on Polyester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13743713#exhaustion-and-fixation-methods-for-
disperse-red-153-on-textiles]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b13743713?utm_src=pdf-body-img
https://www.benchchem.com/product/b13743713?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Structure-of-the-applied-disperse-dye-CI-Disperse-Red-60_fig1_324108464
https://textilestudycenter.com/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/product/b13743713#exhaustion-and-fixation-methods-for-disperse-red-153-on-textiles
https://www.benchchem.com/product/b13743713#exhaustion-and-fixation-methods-for-disperse-red-153-on-textiles
https://www.benchchem.com/product/b13743713#exhaustion-and-fixation-methods-for-disperse-red-153-on-textiles
https://www.benchchem.com/product/b13743713#exhaustion-and-fixation-methods-for-disperse-red-153-on-textiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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